Cas no 17823-58-4 (Ethyl 2-cyano-3,3-bis(methylsulfanyl)prop-2-enoate)
Ethyl 2-cyano-3,3-bis(methylsulfanyl)prop-2-enoate is a versatile synthetic intermediate widely used in organic chemistry, particularly in the preparation of heterocyclic compounds and functionalized acrylates. Its key structural features include an electron-withdrawing cyano group and two methylsulfanyl substituents, which enhance its reactivity in Michael additions, cyclocondensations, and other nucleophilic reactions. The ethyl ester group improves solubility in organic solvents, facilitating handling in synthetic applications. This compound is valued for its stability under standard conditions and its ability to serve as a precursor for pharmaceuticals, agrochemicals, and advanced materials. Its well-defined reactivity profile makes it a reliable building block for complex molecular architectures.
17823-58-4 structure
Product Name:Ethyl 2-cyano-3,3-bis(methylsulfanyl)prop-2-enoate
CAS No:17823-58-4
MF:C8H11NO2S2
MW:217.308439493179
MDL:MFCD00143027
CID:122575
PubChem ID:2747745
Update Time:2025-10-23
Ethyl 2-cyano-3,3-bis(methylsulfanyl)prop-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- 3,3-Bis(methylthio)-2-cyanoacrylic acid ethyl ester
- Ethyl 3,3-Bis(methylthio)-2-cyanoacrylate
- 2-Propenoic acid,2-cyano-3,3-bis(methylthio)-, ethyl ester
- ethyl 2-cyano-3,3-bis(methylsulfanyl)prop-2-enoate
- sec-Butyl acrylate
- 2-cyano-3,3-bis(methylsulfanyl)acrylic acid ethyl ester
- Ethyl 2-cyano-3,3-bis(methylthio)-2-propenoate
- Ethyl 2-cyano-3,3-bis(methylthio)acrylate
- ethyl 2-cyano-3,3-dimethylthioacrylate
- ethyl 3,3-bis(methylsulfanyl)-2
- 2-Propenoic acid, 2-cyano-3,3-bis(methylthio)-, ethyl ester
- POABRARINOCORV-UHFFFAOYSA-N
- BCP21412
- STL134948
- BBL005311
- A
- 2-cyano-3,3-bis(methylsulfanyl)-acrylic acid ethyl ester
- 3,3-Bis(methylthio)-2-cyanoacrylicAcidEthylEster
- 2-cyano-3,3-bis-methylsulfanyl-acrylic acid ethyl ester
- BS-42147
- AKOS004903159
- 17823-58-4
- MFCD00143027
- B1411
- ethyl 2-cyano-3,3-bis(methylthio)-acrylate
- EN300-106663
- SCHEMBL77082
- CS-0074120
- D73869
- Ethyl 2-cyano-3,3-bis(methylthio)acrylate, >=98.0% (GC)
- F2199-0348
- J-011363
- Z1269196652
- DTXSID90372687
- Ethyl 2-cyano-3,3-bis(methylsulfanyl)prop-2-enoate
-
- MDL： MFCD00143027
- Inchi： 1S/C8H11NO2S2/c1-4-11-7(10)6(5-9)8(12-2)13-3/h4H2,1-3H3
- InChI Key： POABRARINOCORV-UHFFFAOYSA-N
- SMILES： S(C)/C(=C(\C#N)/C(=O)OCC)/SC
Computed Properties
- Exact Mass: 217.02300
- Monoisotopic Mass: 217.023
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
Experimental Properties
- Color/Form: Uncertain
- Density: 1.216
- Melting Point: 56.0 to 59.0 deg-C
- Boiling Point: 315.6°C at 760 mmHg
- Flash Point: 144.7°C
- Refractive Index: 1.545
- PSA: 100.69000
- LogP: 2.01068
- Solubility: Uncertain
Ethyl 2-cyano-3,3-bis(methylsulfanyl)prop-2-enoate Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Danger
- Hazard Statement： H302+H312+H332-H315-H319
- Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
- Hazardous Material transportation number：UN 2811 6.1 / PGII
- WGK Germany：3
- Hazard Category Code： 23/24/25
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22; R36/37/38
- HazardClass：6.1
- PackingGroup：Ⅱ
Ethyl 2-cyano-3,3-bis(methylsulfanyl)prop-2-enoate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Ethyl 2-cyano-3,3-bis(methylsulfanyl)prop-2-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | B1411-5G |
Ethyl 3,3-Bis(methylthio)-2-cyanoacrylate |
17823-58-4 | 98.0%(N) | 5G |
￥ 420 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | B1411-25G |
Ethyl 3,3-Bis(methylthio)-2-cyanoacrylate |
17823-58-4 | 98.0%(N) | 25G |
￥ 1310 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | B1411-100G |
Ethyl 3,3-Bis(methylthio)-2-cyanoacrylate |
17823-58-4 | 98.0%(N) | 100G |
￥ 3850 | 2022-04-26 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02397-10g |
3,3-Bis(methylthio)-2-cyanoacrylic acid ethyl ester |
17823-58-4 | ≥98.0% (GC) | 10g |
¥1208.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02397-100g |
3,3-Bis(methylthio)-2-cyanoacrylic acid ethyl ester |
17823-58-4 | 100g |
¥5778.0 | 2021-09-04 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E864995-1g |
Ethyl 3,3-Bis(methylthio)-2-cyanoacrylate |
17823-58-4 | ≥98% | 1g |
￥101.70 | 2022-01-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E864995-5g |
Ethyl 3,3-Bis(methylthio)-2-cyanoacrylate |
17823-58-4 | ≥98% | 5g |
￥299.70 | 2022-01-10 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 779687-10G |
Ethyl 2-cyano-3,3-bis(methylsulfanyl)prop-2-enoate |
17823-58-4 | ≥98.0% (GC) | 10G |
￥803.27 | 2022-02-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 779687-100G |
Ethyl 2-cyano-3,3-bis(methylsulfanyl)prop-2-enoate |
17823-58-4 | ≥98.0% (GC) | 100G |
4440.05 | 2021-05-17 | |
| TRC | B124848-250mg |
Ethyl 2-Cyano-3,3-bis(methylsulfanyl)prop-2-enoate |
17823-58-4 | 250mg |
$ 50.00 | 2022-06-07 |
Ethyl 2-cyano-3,3-bis(methylsulfanyl)prop-2-enoate Related Literature
-
Udit J. Chaube,Vivek K. Vyas,Hardik G. Bhatt RSC Adv. 2016 6 10285
-
Xuan-Xuan Du,Rong Huang,Chang-Long Yang,Jun Lin,Sheng-Jiao Yan RSC Adv. 2017 7 40067
-
Galal H. Elgemeie,Ahmed H. Elghandour,Ali M. Elzanate,Wafaa A. Masoud J. Chem. Res. (S) 1998 164
-
Rahul Panwar,Shally,Ranjay Shaw,Amr Elagamy,Ramendra Pratap Org. Biomol. Chem. 2018 16 8994
-
Amr Elagamy,Ismail Althagafi,Ramendra Pratap Org. Biomol. Chem. 2021 19 3901
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